Cas no 2197064-32-5 (t-Butyl N-[(2z)-2-(3,4-diethoxyphenyl)-2-(hydroxyimino)ethyl]carbamate)

• Product Name: t-Butyl N-[(2z)-2-(3,4-diethoxyphenyl)-2-(hydroxyimino)ethyl]carbamate
• CAS No: 2197064-32-5
• MF: C₁₇H₂₆N₂O₅
• MW: 338.398745059967
• MDL: MFCD30541084
• CID: 5213389
• Update Time: 2025-06-09

t-Butyl N-[(2z)-2-(3,4-diethoxyphenyl)-2-(hydroxyimino)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• t-Butyl N-[(2z)-2-(3,4-diethoxyphenyl)-2-(hydroxyimino)ethyl]carbamate

• MDL： MFCD30541084
• Inchi： 1S/C17H26N2O5/c1-6-22-14-9-8-12(10-15(14)23-7-2)13(19-21)11-18-16(20)24-17(3,4)5/h8-10,21H,6-7,11H2,1-5H3,(H,18,20)
• InChI Key： JEEUEZGTGGKABL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C1=CC=C(OCC)C(OCC)=C1)=NO

Additional information on t-Butyl N-[(2z)-2-(3,4-diethoxyphenyl)-2-(hydroxyimino)ethyl]carbamate

Introduction to t-Butyl N-[(2Z)-2-(3,4-diethoxyphenyl)-2-(hydroxyimino)ethyl]carbamate (CAS No. 2197064-32-5)

t-Butyl N-[(2Z)-2-(3,4-diethoxyphenyl)-2-(hydroxyimino)ethyl]carbamate, identified by its CAS number 2197064-32-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their stability, reactivity, and biological activity. The unique structural features of this molecule, particularly the presence of a (2Z)-alkene moiety and a hydroxyimino group, make it a promising candidate for further exploration in drug discovery and synthetic methodologies.

The (2Z)-configuration of the alkene suggests a specific geometric arrangement that could influence its interactions with biological targets. This stereochemical feature is often exploited in the design of bioactive molecules, as it can critically affect binding affinity and selectivity. The 3,4-diethoxyphenyl substituent introduces a hydrophobic aromatic ring system, which may enhance solubility and membrane permeability when incorporated into larger molecular frameworks. Such structural elements are frequently engineered to improve pharmacokinetic properties, a key consideration in modern drug development.

The hydroxyimino group is particularly noteworthy due to its potential role as a reactive site for further functionalization or as an interaction partner with biological targets. Hydroxyimines have been studied extensively for their ability to participate in redox reactions, metal coordination, and hydrogen bonding interactions. These properties make them valuable in designing probes for biochemical assays or as intermediates in the synthesis of more complex pharmacophores. The combination of these functional groups within the t-butyl carbamate backbone provides a rich scaffold for medicinal chemists to explore.

In recent years, there has been growing interest in leveraging computational and experimental approaches to optimize the pharmacological properties of carbamate-based compounds. The t-butyl N-[(2Z)-2-(3,4-diethoxyphenyl)-2-(hydroxyimino)ethyl]carbamate structure aligns well with current trends toward designing molecules with enhanced metabolic stability and reduced toxicity. Computational studies have shown that the presence of the (2Z)-alkene can influence electronic distributions across the molecule, potentially modulating its reactivity and binding characteristics.

One of the most compelling aspects of this compound is its potential utility as a building block for more complex drug candidates. The 3,4-diethoxyphenyl moiety is a common pharmacophore found in various bioactive natural products and synthetic drugs, known for its ability to interact with enzymes and receptors. By integrating this scaffold with the hydroxyimino group and the t-butyl carbamate, chemists can create molecules with tailored properties for specific therapeutic applications. For instance, such derivatives could be explored as inhibitors or modulators of enzymes involved in metabolic pathways or as scaffolds for developing kinase inhibitors.

Recent advances in synthetic methodologies have enabled more efficient access to complex carbamate structures like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct key stereocenters with high enantioselectivity. These methods not only streamline synthesis but also allow for greater molecular diversity during hit identification and lead optimization phases of drug discovery programs.

The biological activity of this compound has not yet been fully elucidated; however, preliminary studies suggest that it may exhibit inhibitory effects on certain enzymatic targets relevant to inflammatory or infectious diseases. The hydroxyimino group is particularly intriguing from a biological perspective, as it has been shown to interact with metal ions such as copper and iron, which are often involved in enzymatic catalysis. This interaction could be exploited to design metalloenzyme inhibitors or chelators for therapeutic purposes.

The t-butyl carbamate moiety contributes additional stability to the molecule while also serving as an anchor point for further derivatization. This makes it an ideal platform for generating libraries of compounds that can be screened for biological activity using high-throughput screening (HTS) techniques. By systematically modifying substituents around the core structure—such as varying the length or nature of side chains attached to the carbamate nitrogen—chemists can identify analogs with improved potency or selectivity.

In conclusion,t-Butyl N-[(2Z)-2-(3,4-diethoxyphenyl)-2-(hydroxyimino)ethyl]carbamate (CAS No. 2197064-32-5) represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its unique structural features offer multiple avenues for exploration—from understanding its fundamental reactivity to designing novel therapeutic agents based on its scaffold. As synthetic methods continue to evolve and computational tools become more sophisticated,this compound stands out as a promising candidate worthy of further investigation into its potential applications across various disease areas.